4,4,5,5-tetramethyl-2-{8-thiatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl}-1,3,2-dioxaborolane

• CAS No.: 890042-21-4
• Molecular Formula: C18H19BO2S
• Molecular Weight: 310.2

Description

This compound belongs to the 1,3,2-dioxaborolane family, characterized by a boron-containing heterocyclic core with two oxygen atoms. Its structure features a thiatricyclo[7.4.0.0²,⁷]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl substituent, which introduces a sulfur atom within a fused tricyclic aromatic system. The thiatricyclo moiety likely imparts unique electronic and steric properties, differentiating it from simpler dioxaborolane derivatives.

Mechanism of Action

Mode of Action

The compound contains a boronate ester group, which is known to interact with various biological molecules through covalent bonding.

Biochemical Pathways

Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Boron-containing compounds are known to play roles in various biochemical processes, including signal transduction, enzyme catalysis, and cell structure maintenance.

Pharmacokinetics

The presence of the boronate ester group could potentially affect its absorption, distribution, metabolism, and excretion.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, the stability of the boronate ester group can be affected by pH.

Disclaimer: This information is based on the current state of scientific knowledge and may be subject to future revisions as new research findings emerge.

Comparison with Similar Compounds

Table 1: Structural Comparison of Dioxaborolane Derivatives

Compound Name (CAS No.)	Substituent Type	Molecular Formula	Molecular Weight	Key Structural Notes
Target compound	Thiatricyclo aromatic system	Likely C₁₈H₂₃BO₂S	~322.3*	Contains sulfur in tricyclic framework
4,4,5,5-Tetramethyl-2-(4-phenylethynyl)phenyl ()	Phenylethynyl	C₂₀H₂₁BO₂	304.20	Linear π-conjugated substituent
4,4,5,5-Tetramethyl-2-[3-(methylsulfonyl)phenyl] ()	Methylsulfonylphenyl	C₁₃H₁₉BO₄S	290.16	Electron-withdrawing sulfonyl group
4,4,5,5-Tetramethyl-2-(2-methylbenzo[b]thiophen-3-yl) ()	Benzo[b]thiophene	C₁₅H₁₉BO₂S	274.19	Sulfur in heteroaromatic ring
4,4,5,5-Tetramethyl-2-tricyclo[8.2.2.2⁴,⁷]hexadeca ()	Polycyclic aromatic	C₂₂H₂₇BO₂	334.26	Larger tricyclic framework without sulfur

*Estimated based on structural similarity.

Key Insights :

• Steric bulk varies significantly: Phenylethynyl () is linear, while tricyclic substituents (, target) impose greater steric hindrance .

Electronic and Reactivity Profiles

• Electron-Rich Systems : The target’s thiatricyclo system may donate electron density via sulfur, altering boron reactivity. Analogous benzo[b]thiophene derivatives () show utility in Suzuki-Miyaura couplings due to balanced electronic effects .
• Stability : Dioxaborolanes with bulky substituents (e.g., tricyclic systems in ) demonstrate enhanced air and moisture stability, critical for storage and handling .